4,5-dimethoxy-N-phenyl-2-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: 4,5-dimethoxy-N-phenyl-2-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C16H15N5O3/c1-23-14-8-12(16(22)18-11-6-4-3-5-7-11)13(9-15(14)24-2)21-10-17-19-20-21/h3-10H,1-2H3,(H,18,22)
• InChI Key: CHURCJFOAMAXQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)NC2=CC=CC=C2)N3C=NN=N3)OC
• Molecular Formula: C16H15N5O3
• Molecular Weight: 325.32 g/mol

Description

4,5-dimethoxy-N-phenyl-2-(1H-tetrazol-1-yl)benzamide, also known as DMTB, is a chemical compound that has gained significant attention in the field of scientific research. DMTB is a tetrazole derivative that has been synthesized using various methods, and its potential applications in scientific research have been explored in recent years.

Mechanism of Action

The mechanism of action of 4,5-dimethoxy-N-phenyl-2-(1H-tetrazol-1-yl)benzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes in the body. This compound has been found to inhibit acetylcholinesterase, an enzyme that breaks down acetylcholine, which is an important neurotransmitter in the brain. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. This compound has also been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, which is an important neurotransmitter in the brain. This inhibition results in an increase in the levels of acetylcholine in the brain, which can lead to improved cognitive function. This compound has also been found to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

4,5-dimethoxy-N-phenyl-2-(1H-tetrazol-1-yl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to exhibit various properties that make it useful in scientific research. However, there are also some limitations to its use. This compound has not been extensively studied, and its mechanism of action is not fully understood. Additionally, it may have some side effects that have not yet been identified.

Future Directions

There are several future directions for the study of 4,5-dimethoxy-N-phenyl-2-(1H-tetrazol-1-yl)benzamide. One area of research is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research is the potential use of this compound in cancer treatment. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

4,5-dimethoxy-N-phenyl-2-(1H-tetrazol-1-yl)benzamide can be synthesized using various methods, including the reaction of 4,5-dimethoxy-2-nitrobenzoic acid with thionyl chloride to obtain 4,5-dimethoxy-2-chlorobenzoic acid. This is followed by the reaction of the 2-chlorobenzoic acid with sodium azide to produce this compound. Other methods include the reaction of 4,5-dimethoxybenzoic acid with phenylhydrazine to obtain 4,5-dimethoxy-N-phenylbenzamide, which is then reacted with sodium azide to produce this compound.

Scientific Research Applications

4,5-dimethoxy-N-phenyl-2-(1H-tetrazol-1-yl)benzamide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been found to inhibit acetylcholinesterase, an enzyme that breaks down acetylcholine, which is an important neurotransmitter in the brain. This compound has also been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.